5-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H23ClFN3O4S/c1-29-19-7-6-15(21)14-16(19)20(26)23-8-13-30(27,28)25-11-9-24(10-12-25)18-5-3-2-4-17(18)22/h2-7,14H,8-13H2,1H3,(H,23,26)
• InChI Key: WXYIWNYYRHSRIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H23ClFN3O4S
• Molecular Weight: 455.9 g/mol

Description

The compound contains several functional groups including a chloro group, a methoxy group, a sulfonyl group, and a piperazine ring. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound’s structure includes a benzamide moiety, which is a common feature in many pharmaceuticals and could potentially contribute to its biological activity.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the chloro group could be displaced in a nucleophilic substitution reaction, and the sulfonyl group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of polar functional groups like the sulfonyl group and the methoxy group could influence its solubility in different solvents.

Scientific Research Applications

Suzuki Cross-Coupling Reactions

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Synthesis of Biaryl Amides

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Kinesin Spindle Protein Inhibitors

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GABA α2/3 Agonist Preparation

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Antidepressant Molecules

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Formal Anti-Markovnikov Alkene Hydromethylation

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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Without more information, it’s difficult to predict the exact mechanism of action.

Future Directions

Future research could focus on elucidating the compound’s biological activity, optimizing its synthesis, and investigating its potential applications in fields like medicinal chemistry.